Cas no 1240619-81-1 (4-{4-(tert-butoxy)carbonylpiperazin-1-yl}butanoic acid)

• Product Name: 4-{4-(tert-butoxy)carbonylpiperazin-1-yl}butanoic acid
• CAS No: 1240619-81-1
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD16990556
• CID: 2678939
• PubChem ID: 90397912
• Update Time: 2023-11-24

4-{4-(tert-butoxy)carbonylpiperazin-1-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-[(2-Methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]butanoic acid
• 4-{4-(tert-butoxy)carbonylpiperazin-1-yl}butanoic acid

• MDL： MFCD16990556
• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(18)15-9-7-14(8-10-15)6-4-5-11(16)17/h4-10H2,1-3H3,(H,16,17)
• InChI Key： DJWURFPLVBHJDF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCCC(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 317
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives